molecular formula C13H13NO3 B265908 N-(3-ethoxyphenyl)furan-2-carboxamide

N-(3-ethoxyphenyl)furan-2-carboxamide

Cat. No. B265908
M. Wt: 231.25 g/mol
InChI Key: HTTJGEXHPYBMCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-ethoxyphenyl)furan-2-carboxamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as EFCA and is a member of the furan family of organic compounds. EFCA has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in various laboratory experiments.

Mechanism of Action

EFCA exerts its effects through the inhibition of certain enzymes, specifically those involved in the metabolism of certain neurotransmitters and other signaling molecules. By inhibiting these enzymes, EFCA can alter the levels of these molecules in the body, leading to a range of physiological effects.
Biochemical and Physiological Effects:
EFCA has been shown to exhibit a range of biochemical and physiological effects, including the modulation of neurotransmitter levels, the inhibition of cancer cell growth, and the reduction of inflammation. These effects make EFCA a promising candidate for use in various laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EFCA in laboratory experiments is its ability to selectively inhibit certain enzymes, allowing researchers to study their function in greater detail. However, EFCA also has some limitations, including its potential toxicity and the need for careful dosing to avoid unwanted side effects.

Future Directions

There are many potential future directions for research involving EFCA. One promising area of research involves the development of more potent and selective EFCA analogs, which could be used to target specific enzymes and signaling pathways. Additionally, EFCA may have potential applications in the treatment of various diseases, including cancer and neurodegenerative disorders. Further research is needed to fully understand the potential of EFCA in these areas.

Synthesis Methods

EFCA can be synthesized through a multi-step process that involves the reaction of 3-ethoxyphenylboronic acid with furan-2-carboxylic acid. The resulting product is then subjected to further purification steps to obtain the final compound. This synthesis method has been optimized to produce high yields of pure EFCA, making it a reliable and efficient method for producing this compound.

Scientific Research Applications

EFCA has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of EFCA as a tool for studying the role of certain enzymes in various biological processes. EFCA has been shown to inhibit the activity of certain enzymes, allowing researchers to better understand their function and potential therapeutic applications.

properties

Product Name

N-(3-ethoxyphenyl)furan-2-carboxamide

Molecular Formula

C13H13NO3

Molecular Weight

231.25 g/mol

IUPAC Name

N-(3-ethoxyphenyl)furan-2-carboxamide

InChI

InChI=1S/C13H13NO3/c1-2-16-11-6-3-5-10(9-11)14-13(15)12-7-4-8-17-12/h3-9H,2H2,1H3,(H,14,15)

InChI Key

HTTJGEXHPYBMCL-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC(=C1)NC(=O)C2=CC=CO2

Canonical SMILES

CCOC1=CC=CC(=C1)NC(=O)C2=CC=CO2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.